3-(1,3-Dioxolan-2-yl)-1-(1H-imidazol-1-yl)-3-methylbutan-2-one

• CAS No.: 89517-75-9
• Molecular Formula: C11H16N2O3
• Molecular Weight: 224.26 g/mol
• IUPAC Name: 3-(1,3-dioxolan-2-yl)-1-imidazol-1-yl-3-methylbutan-2-one
• InChI: InChI=1S/C11H16N2O3/c1-11(2,10-15-5-6-16-10)9(14)7-13-4-3-12-8-13/h3-4,8,10H,5-7H2,1-2H3
• InChI Key: MZGXGUMUKDSORX-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C1OCCO1)C(=O)CN2C=CN=C2

Description

3-(1,3-Dioxolan-2-yl)-1-(1H-imidazol-1-yl)-3-methylbutan-2-one is a useful research compound. Its molecular formula is C11H16N2O3 and its molecular weight is 224.26 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

106.8 g (0.55 mol) of 1-chloro-3-(dioxolan-2-yl)-3-methyl-butan-2-one and 74.8 g (1.1 mols) of imidazole in 500 ml of acetonitrile are stirred for 15 hours at 65° C. The solvent is distilled off, the residue is taken up in 800 ml of methylene chloride and the solution is extracted with twice 1 liter of water. The methylene chloride phase is dried over sodium sulphate, and the solvent is distilled off. 71.7 g (57.7% of theory) of 1-(imidazol-1-yl)-3-(dioxolan-2-yl)-3-methyl-butan-2-one are obtained (purity according to gas chromatography 95.4%).